N,4-dimethyl-N-[(1-{2-[3-(trifluoromethyl)phenyl]ethyl}-4-piperidinyl)methyl]-1,2,5-oxadiazole-3-carboxamide

• IUPAC Name: N,4-dimethyl-N-[[1-[2-[3-(trifluoromethyl)phenyl]ethyl]piperidin-4-yl]methyl]-1,2,5-oxadiazole-3-carboxamide
• InChI: InChI=1S/C20H25F3N4O2/c1-14-18(25-29-24-14)19(28)26(2)13-16-7-10-27(11-8-16)9-6-15-4-3-5-17(12-15)20(21,22)23/h3-5,12,16H,6-11,13H2,1-2H3
• InChI Key: IOWSJOFNYYIUSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NON=C1C(=O)N(C)CC2CCN(CC2)CCC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C20H25F3N4O2
• Molecular Weight: 410.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has a piperidine ring, which is a common motif in many pharmaceuticals due to its ability to mimic the structure of bioactive peptides. The trifluoromethyl group attached to the phenyl ring can enhance the compound’s lipophilicity, potentially improving its ability to cross biological membranes. The oxadiazole ring and carboxamide group could be involved in hydrogen bonding, potentially enhancing the compound’s interaction with biological targets.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthetic route would depend on the desired final product and the available starting materials. For example, the trifluoromethyl group could be introduced using a trifluoromethylation reagent. The oxadiazole ring could be formed via a cyclization reaction. The carboxamide group could be introduced via an amide coupling reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the piperidine ring, phenyl ring, and oxadiazole ring would give the molecule a complex three-dimensional structure. The exact geometry would depend on the specific arrangement of these rings and the other functional groups.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. For example, the carboxamide group could undergo hydrolysis to form a carboxylic acid and an amine. The trifluoromethyl group is generally quite stable, but under certain conditions, it could be replaced by other groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of the trifluoromethyl group could increase its lipophilicity, while the carboxamide group could participate in hydrogen bonding, affecting its solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its intended biological target. The presence of multiple functional groups suggests that it could interact with biological targets in a variety of ways, potentially acting as a ligand for a receptor or an inhibitor of an enzyme.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate precautions should be taken when handling it to avoid exposure.

Future Directions

The future research directions for this compound could include further exploration of its biological activity, optimization of its properties through medicinal chemistry, and investigation of its potential uses in the treatment of various diseases.